Cas no 108419-03-0 (Methyl 4-(hydroxy(phenyl)methyl)benzoate)

Methyl 4-(hydroxy(phenyl)methyl)benzoate structure
108419-03-0 structure
Product Name:Methyl 4-(hydroxy(phenyl)methyl)benzoate
CAS No:108419-03-0
MF:C15H14O3
MW:242.269864559174
CID:128019
PubChem ID:11776502
Update Time:2025-04-18

Methyl 4-(hydroxy(phenyl)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(hydroxy(phenyl)methyl)benzoate
    • 4-(HYDROXY-PHENYL-METHYL)-BENZOIC ACID METHYL ESTER
    • Benzoic acid,4-(hydroxyphenylmethyl)-, methyl ester
    • Methyl 4-[hydroxy(phenyl)methyl]benzoate
    • methyl 4-(alpha-hydroxybenzyl)benzoate
    • 108475-89-4
    • methyl 4-(a-hydroxybenzyl)benzoate
    • D84214
    • FT-0761374
    • AC-20898
    • methyl alpha-hydroxy-alpha-phenyl-p-toluate
    • SCHEMBL866718
    • 108419-03-0
    • Methyl4-(hydroxy(phenyl)methyl)benzoate
    • methyl 4-(-hydroxybenzyl)benzoate
    • AKOS015966053
    • CS-0150817
    • 4-(Hydroxyl-phenyl-methyl)-benzoic acid methyl ester
    • MFCD09032382
    • AS-64443
    • ZNBIZPXNJOMSFQ-UHFFFAOYSA-N
    • 4-methoxycarbonylphenyl(phenyl)carbinol
    • Inchi: 1S/C15H14O3/c1-18-15(17)13-9-7-12(8-10-13)14(16)11-5-3-2-4-6-11/h2-10,14,16H,1H3
    • InChI Key: ZNBIZPXNJOMSFQ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 242.09432
  • Monoisotopic Mass: 242.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.182
  • Boiling Point: 397.781°C at 760 mmHg
  • Flash Point: 168.748°C
  • Refractive Index: 1.587
  • PSA: 46.53
  • LogP: 2.55490
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